Cas no 174276-11-0 (Propanoicacid, 3-phosphono-, 1-methyl ester)

• Product Name: Propanoicacid, 3-phosphono-, 1-methyl ester
• CAS No: 174276-11-0
• MF: C₄H₉O₅P
• MW: 168.085022687912
• CID: 111697
• PubChem ID: 53436976
• Update Time: 2025-04-18

Propanoicacid, 3-phosphono-, 1-methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoicacid, 3-phosphono-, 1-methyl ester
• METHYL PHOSPHONOPROPANOATE
• Methyl-3-phosphonopropanoate
• Methyl-3-phosphonopropanoate, 98 %
• (3-methoxy-3-oxopropyl)phosphonic acid
• (3-Methoxy-3-oxo-propyl)phosphonic acid
• SCHEMBL23829725
• AKOS006284235
• 174276-11-0
• MFCD08063244

• Inchi： 1S/C4H9O5P/c1-9-4(5)2-3-10(6,7)8/h2-3H2,1H3,(H2,6,7,8)
• InChI Key： FOZXLPLPOJDCQT-UHFFFAOYSA-N
• SMILES： P(CCC(=O)OC)(=O)(O)O

Computed Properties

• Exact Mass: 168.01900
• Monoisotopic Mass: 168.01876038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 93.64000
• LogP: -0.27280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids